molecular formula C16H18ClNO4S B288273 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide

5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide

Cat. No. B288273
M. Wt: 355.8 g/mol
InChI Key: VPFQQHJTTJPWBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide, also known as CMMS, is a sulfonamide derivative that has been extensively researched due to its potential use as a therapeutic agent. This compound has shown promising results in various scientific studies, particularly in the field of cancer research.

Scientific Research Applications

5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide has been extensively studied for its potential use as a therapeutic agent in cancer treatment. It has been shown to exhibit anticancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide has also been shown to sensitize cancer cells to radiation therapy, making it a potential candidate for combination therapy.

Mechanism of Action

The mechanism of action of 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide is not fully understood, but it is believed to target multiple signaling pathways involved in cancer cell growth and survival. 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is commonly activated in cancer cells. It also inhibits the STAT3 pathway, which is involved in cancer cell proliferation and survival. Additionally, 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects on cancer cells. It inhibits cell proliferation and induces apoptosis in cancer cells, while having minimal effect on normal cells. 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide has also been shown to inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide in lab experiments is its specificity for cancer cells, which minimizes the potential for off-target effects. 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide is also relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide. One area of interest is the development of more efficient synthesis methods that can increase the yield and purity of 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide. Another area of interest is the optimization of 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide dosing and administration for maximum efficacy and minimal toxicity. Additionally, further research is needed to fully understand the mechanism of action of 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide and its potential for combination therapy with other anticancer agents. Finally, the potential use of 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide in other diseases, such as inflammatory and autoimmune disorders, should also be explored.

Synthesis Methods

The synthesis of 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide involves the reaction of 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride with 4-methoxybenzylamine in the presence of a base. This reaction yields 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide as a white solid with a melting point of 220-222°C. The purity of 5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide can be confirmed by various analytical techniques such as NMR, IR, and mass spectrometry.

properties

Product Name

5-chloro-2-methoxy-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide

Molecular Formula

C16H18ClNO4S

Molecular Weight

355.8 g/mol

IUPAC Name

5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]-4-methylbenzenesulfonamide

InChI

InChI=1S/C16H18ClNO4S/c1-11-8-15(22-3)16(9-14(11)17)23(19,20)18-10-12-4-6-13(21-2)7-5-12/h4-9,18H,10H2,1-3H3

InChI Key

VPFQQHJTTJPWBM-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1Cl)S(=O)(=O)NCC2=CC=C(C=C2)OC)OC

Canonical SMILES

CC1=CC(=C(C=C1Cl)S(=O)(=O)NCC2=CC=C(C=C2)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.